Cas no 1021026-86-7 (4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide)

• Product Name: 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide
• CAS No: 1021026-86-7
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 5923810
• PubChem ID: 42139566
• Update Time: 2025-05-25

4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide
• N-[2-[(4-acetamidobenzoyl)amino]ethyl]thiophene-2-carboxamide
• AKOS024501067
• F5226-0049
• N-(2-(4-acetamidobenzamido)ethyl)thiophene-2-carboxamide
• VU0637779-1
• 1021026-86-7

• Inchi： 1S/C16H17N3O3S/c1-11(20)19-13-6-4-12(5-7-13)15(21)17-8-9-18-16(22)14-3-2-10-23-14/h2-7,10H,8-9H2,1H3,(H,17,21)(H,18,22)(H,19,20)
• InChI Key： FTYYFVZORGIOKV-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC(=O)C2=CC=C(NC(=O)C)C=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 331.09906259g/mol
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide

4-Acetamido-N-{2-[(Thiophen-2-Yl)Formamido]Ethyl}Benzamide: A Comprehensive Overview

The compound 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide, with the CAS number 1021026-86-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an acetamide group, a thiophene moiety, and a benzamide backbone. Recent studies have highlighted its potential applications in drug design and advanced materials development.

The synthesis of 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide involves a series of intricate chemical reactions, including nucleophilic substitutions and amide bond formations. Researchers have optimized these processes to achieve high yields and purity levels, making the compound more accessible for experimental studies. The molecule's structure is particularly notable for its conjugated system, which enhances its electronic properties and makes it a promising candidate for use in organic electronics.

Recent advancements in computational chemistry have allowed scientists to model the electronic properties of 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide with unprecedented accuracy. These studies reveal that the compound exhibits exceptional charge transport capabilities, which could be leveraged in the development of next-generation semiconductors and organic light-emitting diodes (OLEDs). Furthermore, its thiophene moiety contributes to its stability under thermal and oxidative conditions, making it suitable for high-performance applications.

In the realm of medicinal chemistry, 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide has shown potential as a lead compound for drug discovery. Its ability to interact with specific biological targets has been explored in recent in vitro studies, where it demonstrated selective inhibition of certain enzymes associated with neurodegenerative diseases. This suggests that the compound could serve as a foundation for developing novel therapeutic agents with improved efficacy and reduced side effects.

The integration of thiophene into the molecular framework of 4-acetamido-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide not only enhances its electronic properties but also introduces unique optical characteristics. These properties have been exploited in the creation of advanced materials for optoelectronic devices. For instance, researchers have successfully incorporated this compound into thin-film transistor structures, where it exhibited superior charge carrier mobility compared to traditional materials.

Moreover, the compound's structural versatility has enabled its use in various chemical transformations. Recent reports highlight its role as an intermediate in the synthesis of more complex molecules with tailored functionalities. By modifying substituents on the benzamide and thiophene moieties, scientists can fine-tune the compound's properties to suit specific applications in catalysis, sensing, and drug delivery systems.

In conclusion, 4-acetamido-N-{2-[(thiophen-2-yil)formamido]ethyl}benzamide stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on diverse scientific disciplines. With ongoing research uncovering new facets of its functionality, this compound is poised to play a pivotal role in advancing both medicinal and materials science in the years to come.